N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]benzamide

• Molecular Formula: C23H17NO3
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]benzamide
• InChI: InChI=1S/C23H17NO3/c1-15-11-13-16(14-12-15)21(25)22-20(18-9-5-6-10-19(18)27-22)24-23(26)17-7-3-2-4-8-17/h2-14H,1H3,(H,24,26)
• InChI Key: GLDPVUROMMHBER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4

Description

N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]benzamide is an organic compound that belongs to the class of benzamides This compound is characterized by the presence of a benzofuran ring, a benzamide group, and a methylbenzoyl moiety

Preparation Methods

The synthesis of N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]benzamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of Benzofuran Core: The benzofuran ring can be synthesized through cyclization reactions involving phenol derivatives and acyl chlorides.

Introduction of Methylbenzoyl Group: The methylbenzoyl group can be introduced via Friedel-Crafts acylation using 4-methylbenzoyl chloride and a Lewis acid catalyst such as aluminum chloride.

Formation of Benzamide Group: The final step involves the reaction of the benzofuran derivative with benzoyl chloride in the presence of a base like triethylamine to form the benzamide group.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]benzamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the carbonyl groups to alcohols.

Common reagents and conditions used in these reactions include strong acids or bases, oxidizing or reducing agents, and specific catalysts to facilitate the desired transformations. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]benzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and inflammatory conditions.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]benzamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

N-[2-(4-methylbenzoyl)-1-benzofuran-3-yl]benzamide can be compared with other similar compounds, such as:

N-(4-methylbenzoyl)-4-benzylpiperidine: This compound also contains a methylbenzoyl group but has a piperidine ring instead of a benzofuran ring.

N-(2-hydroxy-4-nitrophenyl)-p-substituted benzamide: This compound has a benzamide group with different substituents on the aromatic ring.